Cas no 189120-11-4 (4-[(2-Oxocyclohexyl)methyl]benzonitrile)

• Product Name: 4-[(2-Oxocyclohexyl)methyl]benzonitrile
• CAS No: 189120-11-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 2786252
• Update Time: 2023-08-07

4-[(2-Oxocyclohexyl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(2-oxocyclohexyl)methyl]benzonitrile
• 4-[(2-oxocyclohexyl)methyl]-benzonitrile
• 4-[(2-Oxocyclohexyl)methyl]benzonitrile

• Inchi： 1S/C14H15NO/c15-10-12-7-5-11(6-8-12)9-13-3-1-2-4-14(13)16/h5-8,13H,1-4,9H2
• InChI Key： RIEGMVKAQXZDCC-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.6
• Topological Polar Surface Area: 40.9